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Physical Properties of 2-Ethenylfuran

The table below summarizes the key physical properties related to the volatility of 2-Ethenylfuran,

compiled from authoritative data sources [1] [2].

Property Value Conditions |/ Notes Source
Boiling Point 99.6 - 100 °C At 760 mmHg [1], [2]
Melting Point -94 °C At 760 mmHg [2]
Vapor Pressure 42.58 mmHg (est.) At 25 °C [2]
Enthalpy of Vaporization (AvapH°®) 38.0 £ 1.0 kJ/mol - [1]
Water Solubility 1414 mg/L (est.) At 25 °C [2]
logP (octanol-water) 2.395 (est.) - [2]
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Analytical Methods for Volatile Compound
Determination

While direct comparative data is unavailable, established analytical protocols exist for determining volatile
organic compounds like furans in various matrices. The following diagram illustrates a generalized workflow

for such analysis.
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General Workflow for VOC Analysis

This workflow is based on headspace gas chromatography-mass spectrometry (GC-MS) methods, which are

standard for analyzing volatile food toxicants like furan [3] [4].

e Sample Preparation: For food samples, this involves homogenizing the product at low temperatures
(e.g., 0°C) to prevent the loss of volatile compounds. An internal standard, such as deuterated furan
(da-furan), is typically added at this stage for accurate quantification [3] [4].
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e Headspace Sampling: A portion of the vapor above the sample in a sealed vial is collected. This can
be done via static headspace (direct sampling) or dynamic headspace (purge-and-trap), which
concentrates volatiles for lower detection limits [4].

¢ GC Separation & MS Detection: The volatile compounds are separated in the GC and identified by
their unigue mass-to-charge ratio (m/z) in the MS. For instance, furan is monitored at m/z 68, and its
internal standard at m/z 72 [3] [4].

¢ Quantification: The standard addition method is often used to account for matrix effects. This
involves spiking the sample with known amounts of the analyte and plotting the response to
determine the original concentration in the sample [4].

How to Proceed with Your Comparison

To create the comparative guide you need, consider the following approaches:

e Compare Foundational Data: You can place the available data for 2-Ethenylfuran side-by-side with
the well-established properties of furan (CAS 110-00-9) from a reliable database like the NIST
WebBook. Comparing their boiling points and vapor pressures will give a direct, theoretical measure
of relative volatility.

e Apply the Methodology: The experimental protocols described can be used to determine the
concentration of both compounds in the same matrix (e.g., a food product or a simulated solution).
The resulting headspace concentration data would provide an empirical comparison of their volatilities
under specific conditions.

Need Custom Synthesis?
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To cite this document: Smolecule. [comparative volatility of 2-Ethenylfuran and furan]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b578876#comparative-

volatility-of-2-ethenylfuran-and-furan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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